N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine

• IUPAC Name: N',N'-diethyl-N-methyl-N-[(4-methylphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C15H26N2/c1-5-17(6-2)12-11-16(4)13-15-9-7-14(3)8-10-15/h7-10H,5-6,11-13H2,1-4H3
• InChI Key: SFHFNGNNRSLIAN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC1=CC=C(C=C1)C
• Molecular Formula: C15H26N2
• Molecular Weight: 234.38 g/mol

Description

N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine, also known as DMXB-A, is a compound that has gained attention in scientific research due to its potential therapeutic benefits. DMXB-A is a cholinergic receptor agonist, which means that it activates receptors in the brain that are involved in cognitive function and memory.

Mechanism of Action

N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine activates the alpha7 nicotinic acetylcholine receptor (α7nAChR), which is involved in cognitive function and memory. Activation of the α7nAChR leads to the release of neurotransmitters such as dopamine and glutamate, which play a role in learning and memory. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to improve attention and impulse control in animal models of ADHD. This compound has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine has advantages for lab experiments as it is commercially available and has a well-established synthesis method. This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies. However, this compound has limitations as it has not been extensively studied in humans, and its long-term effects are not well-known.

Future Directions

For research on N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine include exploring its potential therapeutic benefits in neurological disorders, determining its long-term effects and safety profile in humans, and developing new compounds based on its structure.

Synthesis Methods

N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine can be synthesized from 4-methylbenzylamine and diethyl ethoxymethylenemalonate. The reaction involves the condensation of the two compounds, followed by reduction and deprotection steps. The final product is obtained through purification by column chromatography. The synthesis of this compound has been well-established in literature, and the compound is commercially available for research purposes.

Scientific Research Applications

N,N-diethyl-N'-methyl-N'-(4-methylbenzyl)-1,2-ethanediamine has been studied for its potential therapeutic benefits in various neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, and it has been suggested as a potential treatment for the cognitive deficits associated with schizophrenia. In ADHD, this compound has been shown to improve attention and impulse control in animal models.